Cas no 1335057-71-0 (3-(aminomethyl)-5-bromopyridin-2-amine)

3-(Aminomethyl)-5-bromopyridin-2-amine is a brominated pyridine derivative featuring both aminomethyl and amine functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of reactive sites allows for further functionalization, enabling its use in the development of heterocyclic compounds, ligands, and bioactive molecules. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. Its stable structure and high purity make it suitable for research and industrial applications, particularly in medicinal chemistry for the synthesis of potential drug candidates.
3-(aminomethyl)-5-bromopyridin-2-amine structure
1335057-71-0 structure
Product Name:3-(aminomethyl)-5-bromopyridin-2-amine
CAS No:1335057-71-0
MF:C6H8BrN3
MW:202.051819801331
MDL:MFCD26520388
CID:4584915
PubChem ID:71058534
Update Time:2025-06-29

3-(aminomethyl)-5-bromopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-5-bromo-2-pyridinamine
    • 3-(aminomethyl)-5-bromopyridin-2-amine
    • 3-Pyridinemethanamine, 2-amino-5-bromo-
    • 3-Aminomethyl-5-bromopyridin-2-ylamine
    • SY129402
    • MDL: MFCD26520388
    • Inchi: 1S/C6H8BrN3/c7-5-1-4(2-8)6(9)10-3-5/h1,3H,2,8H2,(H2,9,10)
    • InChI Key: DQWDOHYXWCRROX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)CN)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.9

3-(aminomethyl)-5-bromopyridin-2-amine Pricemore >>

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